Cas no 338982-42-6 (3-(Trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-8-amine)

• Product Name: 3-(Trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-8-amine
• CAS No: 338982-42-6
• MF: C₇H₅F₃N₄
• MW: 202.136610746384
• MDL: MFCD01936016
• CID: 852477
• PubChem ID: 2777909
• Update Time: 2025-05-21

3-(Trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-8-amine Chemical and Physical Properties

Names and Identifiers

• 3-(TRIFLUOROMETHYL)[1,2,4]TRIAZOLO[4,3-A]PYRIDI-8-AMINE
• 3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-8-amine
• 3-(Trifluoromethyl)[1,2,4]triazolo-[4,3-a]pyridin-8-amine
• 3-(Trifluoromethyl)[1,2,4]triazolo[4,3-a]pyridin-8-amine
• DTXSID10380709
• 8-Amino-3-(trifluoromethyl)[1,2,4]triazolo[4,3-a]pyridine
• MFCD01936016
• AKOS016001221
• 338982-42-6
• SCHEMBL3012332
• SB75220
• AFVSVXFYNSLIHR-UHFFFAOYSA-N
• TS-02867
• 3-(Trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-8-amine

• MDL： MFCD01936016
• Inchi： 1S/C7H5F3N4/c8-7(9,10)6-13-12-5-4(11)2-1-3-14(5)6/h1-3H,11H2
• InChI Key： AFVSVXFYNSLIHR-UHFFFAOYSA-N
• SMILES： FC(C1=NN=C2C(=CC=CN21)N)(F)F

Computed Properties

• Exact Mass: 202.04700
• Monoisotopic Mass: 202.04663066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Melting Point: 153-155
• PSA: 56.21000
• LogP: 1.91150

3-(Trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-8-amine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 3-(Trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-8-amine

Comprehensive Overview of 3-(Trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-8-amine (CAS No. 338982-42-6)

The compound 3-(Trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-8-amine (CAS No. 338982-42-6) is a heterocyclic organic molecule featuring a triazolopyridine core with a trifluoromethyl substituent. This structure is of significant interest in pharmaceutical and agrochemical research due to its unique physicochemical properties and potential bioactivity. The presence of the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, making it a valuable scaffold for drug discovery.

Recent studies highlight the growing demand for triazolopyridine derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are actively exploring the structure-activity relationship (SAR) of this compound to optimize its efficacy against various biological targets. The CAS No. 338982-42-6 is frequently cited in patents and scientific literature, underscoring its relevance in cutting-edge research.

From an industrial perspective, 3-(Trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-8-amine is synthesized via multi-step organic reactions, often involving palladium-catalyzed cross-coupling or cyclization techniques. Its purity and yield are critical for applications in high-throughput screening and combinatorial chemistry. Analytical methods such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound.

Environmental and regulatory considerations are also paramount. The trifluoromethyl group is known for its persistence in the environment, prompting studies on the compound's biodegradation and ecotoxicology. Regulatory agencies emphasize the need for sustainable synthesis routes and green chemistry principles to minimize waste and energy consumption during production.

In the context of AI-driven drug discovery, 3-(Trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-8-amine has been featured in machine learning models predicting bioactivity and ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles. Computational chemists leverage its structural features to design novel analogs with improved pharmacokinetic properties.

The compound's versatility extends to material science, where its electron-deficient triazolopyridine ring contributes to the development of organic semiconductors and luminescent materials. Researchers are investigating its potential in optoelectronic devices, such as OLEDs and solar cells, due to its tunable electronic properties.

For suppliers and distributors, CAS No. 338982-42-6 is a niche product with specialized applications. Quality control protocols, including chromatographic purity and residual solvent analysis, are essential to meet the stringent requirements of end-users in academia and industry.

In summary, 3-(Trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-8-amine represents a multifaceted compound with broad implications across pharmaceuticals, agrochemicals, and advanced materials. Its continued exploration underscores the intersection of synthetic chemistry, computational modeling, and sustainable innovation.